4-Bromo-1-chloro-7-fluoroisoquinoline
Overview
Description
4-Bromo-1-chloro-7-fluoroisoquinoline is a heterocyclic compound composed of a bromine, chlorine, and fluorine atom in a cyclic ring structure. It is a member of the isoquinolyl family of compounds, which are known for their unique properties and potential applications in the fields of medicine, chemistry, and biotechnology. The compound is also known as 4-BCF, 4-Bromo-1-chloro-7-fluoro-isoquinoline, or 4-BCF-IQ.
Scientific Research Applications
Pharmaceutical Research
4-Bromo-1-chloro-7-fluoroisoquinoline: is a valuable compound in pharmaceutical research due to its potential as a building block for the synthesis of various pharmacologically active molecules. Its halogenated structure allows for further functionalization, making it a versatile precursor in the development of new drugs .
Material Science
In material science, this compound can be used to synthesize novel organic frameworks with potential applications in light-emitting diodes (LEDs) and other electronic devices. The presence of fluorine can significantly alter the electronic properties of these materials .
Agricultural Chemistry
The compound’s unique structure is beneficial in creating new agrochemicals. It can be used to synthesize compounds with potential insecticidal or herbicidal properties, contributing to more efficient crop protection strategies .
Supramolecular Chemistry
4-Bromo-1-chloro-7-fluoroisoquinoline: can serve as a key component in the design of supramolecular structures due to its ability to form halogen bonds. These structures have applications in catalysis and as sensors .
Catalysis
This compound can be employed in the synthesis of catalysts for various chemical reactions. The introduction of fluorine atoms often leads to catalysts with enhanced reactivity and selectivity .
Bioactivity Studies
The bioactive properties of fluorinated isoquinolines make them of interest in the study of their interaction with biological systems. This can lead to the discovery of new biological pathways or targets for drug development .
properties
IUPAC Name |
4-bromo-1-chloro-7-fluoroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrClFN/c10-8-4-13-9(11)7-3-5(12)1-2-6(7)8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMJDYOOSBFYAQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=NC=C2Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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